Cas no 22365-09-9 (10(1H)-Acridinecarboxamide,2,3,4,4a,9,9a-hexahydro-)

• Product Name: 10(1H)-Acridinecarboxamide,2,3,4,4a,9,9a-hexahydro-
• CAS No: 22365-09-9
• MF: C₁₄H₁₈N₂O
• MW: 230.305523395538
• CID: 259316
• PubChem ID: 31156
• Update Time: 2025-04-19

10(1H)-Acridinecarboxamide,2,3,4,4a,9,9a-hexahydro- Chemical and Physical Properties

Names and Identifiers

• 10(1H)-Acridinecarboxamide,2,3,4,4a,9,9a-hexahydro-
• 2,3,4,4a,9,9a-hexahydro-1H-acridine-10-carboxamide
• DTXSID30945016
• BRN 1251419
• 10-ACRIDINECARBOXAMIDE, 1,2,3,4,4a,9,9a,10-OCTAHYDRO-
• 5-Carbamoyl-1,2,3,4,4a,9,9a,1O-octahydroacridine
• 2,3,4,4a,9,9a-Hexahydroacridine-10(1H)-carboximidic acid
• 1,2,3,4,4a,9,9a,10-Octahydro-10-acridinecarboxamide
• 22365-09-9
• 5-20-07-00210 (Beilstein Handbook Reference)

• Inchi： 1S/C14H18N2O/c15-14(17)16-12-7-3-1-5-10(12)9-11-6-2-4-8-13(11)16/h1,3,5,7,11,13H,2,4,6,8-9H2,(H2,15,17)
• InChI Key： OKHBFOBSGILHPP-UHFFFAOYSA-N
• SMILES： O=C(N)N1C2C=CC=CC=2CC2CCCCC12

Computed Properties

• Exact Mass: 230.14204
• Monoisotopic Mass: 230.141913
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.3
• XLogP3: 2.5

Experimental Properties

• Density: 1.164
• Boiling Point: 385.2°Cat760mmHg
• Flash Point: 186.8°C
• Refractive Index: 1.588
• PSA: 46.33